Cas no 2172553-51-2 (2-(3-methoxyprop-1-en-2-yl)cyclohexan-1-ol)

• Product Name: 2-(3-methoxyprop-1-en-2-yl)cyclohexan-1-ol
• CAS No: 2172553-51-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6062736
• PubChem ID: 165591341
• Update Time: 2025-05-20

2-(3-methoxyprop-1-en-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyprop-1-en-2-yl)cyclohexan-1-ol
• 2172553-51-2
• EN300-1637199

• Inchi： 1S/C10H18O2/c1-8(7-12-2)9-5-3-4-6-10(9)11/h9-11H,1,3-7H2,2H3
• InChI Key： GOCCDWXVHOBQAC-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C(=C)COC

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-methoxyprop-1-en-2-yl)cyclohexan-1-ol

2-(3-Methoxyprop-1-en-2-yl)cyclohexan-1-ol: A Comprehensive Overview

2-(3-Methoxyprop-1-en-2-yl)cyclohexan-1-ol is a versatile organic compound with the CAS number No. 2172553-51-2. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. Its structure, comprising a cyclohexanol ring substituted with a methoxypropenyl group, makes it an interesting subject for both academic and industrial research.

The compound's cyclohexan-1-ol core provides a rigid framework, while the 3-methoxypropenyl substituent introduces flexibility and reactivity. This combination allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel pharmaceuticals, where its ability to act as a chiral auxiliary has proven particularly useful.

One of the most notable advancements involving No. 2172553-51-2 is its application in asymmetric catalysis. Researchers have demonstrated that this compound can serve as an effective ligand in enantioselective reactions, significantly improving the yield and enantiomeric excess of target molecules. This breakthrough has opened new avenues for the synthesis of complex natural products and bioactive compounds.

In addition to its role in drug discovery, 2-(3-methoxypropenyl)cyclohexanol has found applications in the fragrance industry. Its unique aroma profile, characterized by floral and woody notes, makes it an appealing ingredient in perfumery. Recent sensory studies have explored its compatibility with other aromatic compounds, leading to innovative blends that cater to modern consumer preferences.

The synthesis of No. 2172553-51-2 has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent advancements have introduced more sustainable pathways. For instance, researchers have successfully employed enzymatic catalysis to achieve high yields while minimizing environmental impact.

Another area of interest is the compound's potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Despite its numerous advantages, the use of No. 2172553-51-2 is not without challenges. Issues such as scalability and cost-effectiveness remain areas requiring further optimization. However, ongoing research continues to address these limitations, driven by the compound's immense potential across diverse fields.

In conclusion, No. 2172553-51-2, or 2-(3-methoxypropenyl)cyclohexanol, stands as a testament to the ingenuity of modern chemistry. Its adaptability and reactivity make it a cornerstone for innovation in pharmaceuticals, fragrances, and materials science. As research progresses, this compound is poised to unlock even greater possibilities, solidifying its place as a key player in contemporary chemical research.